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Compound of Interest

Compound Name: Enalaprilat D5

Cat. No.: B10799935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the stability and storage

conditions for Enalaprilat-D5. Due to a lack of publicly available, in-depth stability studies

specifically for the deuterated form, this guide leverages extensive data from its non-deuterated

counterpart, enalapril and its active metabolite enalaprilat. The deuterium labeling in

Enalaprilat-D5 is not expected to significantly alter the fundamental chemical stability or

degradation pathways of the molecule. Therefore, the information presented here, derived from

studies on enalapril, serves as a robust and scientifically sound proxy for understanding the

stability profile of Enalaprilat-D5.

Introduction
Enalaprilat-D5 is the deuterated form of Enalaprilat, the active metabolite of the angiotensin-

converting enzyme (ACE) inhibitor enalapril. As a stable isotope-labeled internal standard,

Enalaprilat-D5 is critical for accurate quantification in pharmacokinetic and metabolic studies

using mass spectrometry. Ensuring the integrity of this standard is paramount for the reliability

of experimental results. This guide provides a detailed summary of its recommended storage

conditions, potential degradation pathways, and protocols for stability assessment.

Recommended Storage Conditions
The stability of Enalaprilat-D5 is highly dependent on whether it is in solid form or in solution.

Adherence to recommended storage conditions is crucial to prevent degradation and maintain
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its purity.

Solid State Storage
In its solid (powder) form, Enalaprilat-D5 is relatively stable.

Storage Temperature Recommended Duration

-20°C 3 years[1]

4°C 2 years[1]

In-Solvent Storage
Once dissolved in a solvent, the stability of Enalaprilat-D5 is significantly reduced. It is

advisable to prepare solutions fresh. If storage is necessary, it should be for a limited time at

low temperatures.

Storage Temperature Recommended Duration

-80°C 6 months[2]

-20°C 1 month[2]

Chemical Stability and Degradation Pathways
The primary degradation pathways for enalapril, and by extension Enalaprilat-D5, are

hydrolysis and intramolecular cyclization. These reactions are influenced by pH, temperature,

and light.[3]

Hydrolytic Degradation
Hydrolysis is a major degradation route, particularly under alkaline conditions. Enalapril, the

prodrug, hydrolyzes to form enalaprilat. While Enalaprilat-D5 is already the active metabolite,

further degradation can occur under harsh conditions.

Cyclization to Diketopiperazine
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In acidic and neutral aqueous solutions, enalapril can undergo intramolecular cyclization to

form a diketopiperazine (DKP) derivative. This is also a potential degradation pathway for

Enalaprilat-D5.

Photostability
Exposure to UV and visible radiation can lead to slight degradation in aqueous solutions.

However, in the solid state, the compound is generally considered photostable.

Thermal Stability
In the solid state, enalapril has been shown to be stable under dry heat conditions.

The following diagram illustrates the primary degradation pathways of the parent compound,

enalapril, which are anticipated to be the same for Enalaprilat-D5.
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Enalapril

Enalaprilat

Hydrolysis (Alkaline/Neutral pH)

Diketopiperazine (DKP)

Cyclization (Acidic/Neutral pH)
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Sample Preparation

Stress Conditions

Analysis

Data Evaluation

Prepare Solutions of Enalaprilat-D5

Acid Hydrolysis
(e.g., 0.1N HCl, 80°C)

Alkaline Hydrolysis
(e.g., 0.1N NaOH, 80°C)

Neutral Hydrolysis
(e.g., Water, 80°C)

Oxidative Stress
(e.g., H2O2, RT)

Photolytic Stress
(e.g., UV/Vis light, 40°C)

Thermal Stress (Solid)
(e.g., 50°C)

Sample at Time Points

Neutralize/Quench Reaction

Analyze by Stability-Indicating
Method (e.g., LC-MS)

Identify Degradation Products

Quantify Degradants & Parent Compound

Propose Degradation Pathway

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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